Cas no 2197929-46-5 (4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide)

• Product Name: 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide
• CAS No: 2197929-46-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5410060
• PubChem ID: 145892733
• Update Time: 2025-10-29

4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(1-Oxo-2-propen-1-yl)amino]methyl]-N-(tetrahydro-3-thienyl)benzamide
• 4-[(prop-2-enamido)methyl]-N-(thiolan-3-yl)benzamide
• 4-[(Prop-2-enoylamino)methyl]-N-(thiolan-3-yl)benzamide
• Z1274970831
• EN300-26581443
• 2197929-46-5
• 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide

• Inchi： 1S/C15H18N2O2S/c1-2-14(18)16-9-11-3-5-12(6-4-11)15(19)17-13-7-8-20-10-13/h2-6,13H,1,7-10H2,(H,16,18)(H,17,19)
• InChI Key： SMBVOMSYNQOIHU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.3±50.0 °C(Predicted)
• pka: 14.00±0.20(Predicted)

Additional information on 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide

4-(Prop-2-enamido)methyl-N-(Thiolan-3-yl)benzamide: A Promising Compound in Medicinal Chemistry

4-(Prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide (CAS No. 2197929-46-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its prop-2-enamido and thiolan-3-yl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The molecular structure of 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide is composed of a benzamide core linked to a propenamide group and a thiolane ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The propenamide group is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the thiolane ring provides structural rigidity and can influence the compound's conformational flexibility.

Recent studies have highlighted the potential of 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide in various therapeutic areas. One notable application is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide has also shown promise in the treatment of neurodegenerative diseases. A study conducted by a team at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and reducing neuroinflammation. These findings suggest that 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide could be a valuable tool in the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide has been investigated for its use as a research tool in biochemical studies. The compound's ability to selectively bind to specific protein targets makes it useful for probing protein-protein interactions and understanding cellular signaling pathways. This property has been exploited in high-throughput screening assays to identify novel drug candidates and validate therapeutic targets.

The synthesis of 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide involves several steps, including the formation of the benzamide core, introduction of the propenamide group, and attachment of the thiolane ring. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one approach involves the reaction of 4-formylbenzamide with allylamine to form the propenamide intermediate, followed by condensation with 3-aminothiolane to yield the final product.

The pharmacokinetic properties of 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability, making it suitable for further preclinical and clinical evaluation. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile at therapeutic doses.

In conclusion, 4-(prop-2-enamido)methyl-N-(thiolan-3-yl)benzamide (CAS No. 2197929-46-5) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation into its therapeutic applications and use as a research tool. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of innovative treatments for various diseases.